Cas no 16778-72-6 (1-tert-butyl-1H-1,2,4-triazole)

1-tert-Butyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a tert-butyl group at the 1-position. This structural modification enhances steric hindrance and stability, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyl group improves lipophilicity, which can influence solubility and reactivity in various chemical processes. Its robust framework is advantageous in the development of agrochemicals, corrosion inhibitors, and coordination chemistry, where triazole derivatives are often employed. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile building block for specialized chemical synthesis.
1-tert-butyl-1H-1,2,4-triazole structure
16778-72-6 structure
Product Name:1-tert-butyl-1H-1,2,4-triazole
CAS No:16778-72-6
MF:C6H11N3
MW:125.171640634537
CID:2781382
PubChem ID:498453
Update Time:2025-10-16

1-tert-butyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-1H-1,2,4-triazole
    • N-(t-butyl)-1,2,4-triazole
    • 1H-1,2,4-Triazole, 1-(1,1-dimethylethyl)-
    • 16778-72-6
    • 889-509-4
    • DTXSID10333311
    • Z1939107494
    • EN300-192141
    • SCHEMBL761160
    • Inchi: 1S/C6H11N3/c1-6(2,3)9-5-7-4-8-9/h4-5H,1-3H3
    • InChI Key: RMEWUNSSPFOXLH-UHFFFAOYSA-N
    • SMILES: N1(C=NC=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 125.095297364Da
  • Monoisotopic Mass: 125.095297364Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 30.7Ų

1-tert-butyl-1H-1,2,4-triazole Pricemore >>

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